8-Bromospiro[4.5]decane

• IUPAC Name: 8-bromospiro[4.5]decane
• InChI: InChI=1S/C10H17Br/c11-9-3-7-10(8-4-9)5-1-2-6-10/h9H,1-8H2
• InChI Key: HANPPERVQTXBFL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)CCC(CC2)Br
• Molecular Formula: C10H17Br
• Molecular Weight: 217.15 g/mol
• CAS No.: 1602918-79-5

Description

8-Bromospiro[4.5]decane is a useful research compound. Its molecular formula is C10H17Br and its molecular weight is 217.15. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

The synthesis of 8-Bromospiro[4.5]decane derivatives has been a focal point in recent scientific research due to their potential in forming biologically active compounds. For instance, a convenient synthesis of new 8-oxa-2-azaspiro[4.5]decane has been developed from commercially available reagents, showing promise for the production of important biologically active compounds (Ogurtsov & Rakitin, 2020). Similarly, the synthesis of 3-amino-2,2-dimethyl-8-thia-1-azaspiro[4.5]decane and its key steps have been detailed, providing a foundation for future applications in various scientific fields (Mai, Green, Bates & Fang, 2010).

Anticancer Activity

Notably, derivatives of this compound have been synthesized and studied for their anticancer activity. New 1-thia-azaspiro[4.5]decane derivatives and their derived thiazolopyrimidine and 1,3,4-thiadiazole compounds were synthesized and tested against various cancer cell lines, showing moderate to high inhibition activities. This highlights the potential of these compounds in therapeutic applications, particularly in oncology (Flefel, El‐Sayed, Mohamed, El-Sofany & Awad, 2017).

Crystallography and Molecular Structure

Understanding the crystallography and molecular structure of these compounds is crucial for their application in scientific research. Studies have been conducted on the crystal structures of various this compound derivatives, revealing the detailed molecular arrangements and emphasizing the role of substituents in supramolecular arrangements. Such insights are invaluable for the design and synthesis of compounds with specific properties (Graus, Casabona, Uriel, Cativiela & Serrano, 2010).